2-(6-Chloropyrazin-2-yl)acetonitrile
Overview
Description
“2-(6-Chloropyrazin-2-yl)acetonitrile” is a chemical compound with the CAS Number: 1378332-54-7. It has a linear formula of C6H4ClN3 .
Molecular Structure Analysis
The molecular structure of “2-(6-Chloropyrazin-2-yl)acetonitrile” is represented by the InChI Code: 1S/C6H4ClN3/c7-6-4-9-3-5(10-6)1-2-8/h3-4H,1H2 . This indicates that the compound consists of 6 carbonScientific Research Applications
Organic Synthesis Intermediary
2-(6-Chloropyrazin-2-yl)acetonitrile: is widely used as an intermediate in organic synthesis. Its molecular structure allows it to participate in various chemical reactions, leading to the formation of diverse organic compounds. For instance, it can undergo nucleophilic substitution reactions where the chlorine atom is replaced by other nucleophiles, creating a new range of chloropyrazine derivatives .
Pharmaceutical Research
In pharmaceutical research, this compound serves as a building block for the synthesis of novel drug candidates. It’s particularly valuable in the development of drugs targeting neurological disorders due to the pyrazine moiety’s ability to cross the blood-brain barrier .
Agrochemicals Development
The chloropyrazine ring found in 2-(6-Chloropyrazin-2-yl)acetonitrile is a common motif in agrochemicals. It’s used to synthesize pesticides and herbicides, offering potential solutions to pest resistance problems faced in agriculture .
Material Science
In material science, this compound can be used to create new polymers with unique properties. Its incorporation into polymer chains can enhance thermal stability and chemical resistance, making it suitable for advanced engineering applications .
Catalyst Design
2-(6-Chloropyrazin-2-yl)acetonitrile: can act as a ligand in catalyst design, particularly in transition metal complexes. These complexes are crucial in catalysis, including applications in green chemistry where they facilitate reactions under mild conditions .
Electrochemical Applications
Due to its conductive properties, this compound finds use in electrochemical applications. It can be involved in the synthesis of electroactive materials that are essential for batteries and supercapacitors .
Analytical Chemistry
In analytical chemistry, 2-(6-Chloropyrazin-2-yl)acetonitrile can be used as a standard or reagent in chromatography and mass spectrometry. It helps in the quantification and identification of complex mixtures .
Environmental Science
Lastly, this compound’s role in environmental science involves the study of its degradation products and their impact on ecosystems. Understanding its breakdown can help assess the environmental risks associated with its use .
properties
IUPAC Name |
2-(6-chloropyrazin-2-yl)acetonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4ClN3/c7-6-4-9-3-5(10-6)1-2-8/h3-4H,1H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LGKGXAIUFDRFQA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=C(C=N1)Cl)CC#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4ClN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50551759 |
Source
|
| Record name | (6-Chloropyrazin-2-yl)acetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50551759 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
153.57 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(6-Chloropyrazin-2-yl)acetonitrile | |
CAS RN |
1378332-54-7 |
Source
|
| Record name | (6-Chloropyrazin-2-yl)acetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50551759 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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